Cas no 900525-26-0 ((R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide)
(R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- (R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide
- (5z)-5-(Carbamoylimino)-3-[(5r)-6,7,8,9-Tetrahydro-5h-Benzo[7]annulen-5-Ylsulfanyl]-2,5-Dihydroisothiazole-4-Carboxamide
- 5-(Carbamoylamino)-3-{[(5R)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl]sulfanyl}-1,2-thiazole-4-carboxamide
- (5Z)-5-(carbamoylimino)-3-[(5R)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ylsulfanyl]-2,5-dihydro-1,2-thiazole-4-carboxamide
- BDBM24923
- CHEMBL211095
- SCHEMBL16559619
- LTI
- 5-(carbamoylamino)-3-[[(5R)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl]sulfanyl]-1,2-thiazole-4-carboxamide
- 900525-26-0
- DTXSID80581069
- 4at3
- isothiazole, 5n
- 5-(carbamoylamino)-3-[(5R)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ylsulfanyl]-1,2-thiazole-4-carboxamide
- (R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide
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- MDL: MFCD17392885
- Inchi: 1S/C16H18N4O2S2/c17-13(21)12-14(19-16(18)22)24-20-15(12)23-11-8-4-2-6-9-5-1-3-7-10(9)11/h1,3,5,7,11H,2,4,6,8H2,(H2,17,21)(H3,18,19,22)/t11-/m1/s1
- InChI Key: ZATWYMPHUYHZKA-LLVKDONJSA-N
- SMILES: S(C1C(C(N)=O)=C(NC(N)=O)SN=1)[C@H]1C2C=CC=CC=2CCCC1
Computed Properties
- Exact Mass: 362.08711818g/mol
- Monoisotopic Mass: 362.08711818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 165Ų
Experimental Properties
- PSA: 164.64000
- LogP: 4.76600
(R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R075490-50mg |
(R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide |
900525-26-0 | 50mg |
$ 510.00 | 2022-06-03 | ||
| TRC | R075490-100mg |
(R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide |
900525-26-0 | 100mg |
$ 850.00 | 2022-06-03 |
(R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on (R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide
Introduction to (R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide and Its Significance in Modern Chemical Biology
(R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide, with the CAS number 900525-26-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The compound's unique structural attributes, including its fused ring system and functional groups, make it a promising candidate for further exploration in various biological pathways.
The< strong>benzo7annulen moiety within the molecule contributes significantly to its chemical properties. This heterocyclic structure is known for its stability and ability to interact with biological targets in a specific manner. Such interactions are crucial for the development of selective inhibitors or modulators in therapeutic contexts. The presence of the< strong>thio group further enhances the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its biological activity.
In recent years, there has been a growing interest in< strong>ureidoisothiazole derivatives due to their demonstrated efficacy in inhibiting various enzymatic pathways relevant to human health. The< strong>ureido group, in particular, is known for its ability to form hydrogen bonds with biological targets, thereby facilitating tight binding and potent activity. The combination of these features in (R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide makes it a versatile scaffold for medicinal chemists.
Current research in this area has highlighted the compound's potential as an inhibitor of kinases and other enzymes involved in cancer progression. Studies have shown that derivatives of this class can disrupt signaling pathways that are aberrantly activated in tumor cells. The stereochemistry of the< strong>(R)-configuration is particularly important, as it can influence the binding affinity and selectivity of the molecule towards its target enzymes. This aspect has been a focus of numerous synthetic efforts aimed at optimizing the pharmacological properties of the compound.
The< strong>tetrahydro-group within the benzoannulen core contributes to the overall flexibility of the molecule, allowing it to adopt multiple conformations that can enhance binding interactions with biological targets. This flexibility is often exploited in drug design to improve solubility and bioavailability while maintaining high affinity for the target site. Additionally, the< strong>-carboxamide moiety provides another point of interaction with biological systems, further enhancing the compound's potential as a therapeutic agent.
Efforts are ongoing to explore synthetic routes that can produce (R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide with improved yields and purity. Advances in asymmetric synthesis have enabled more efficient production of enantiomerically pure compounds like this one. These methods are crucial for ensuring that the desired stereochemical configuration is maintained throughout the synthetic process.
The compound's potential extends beyond cancer therapy; it has also shown promise in addressing inflammatory diseases and infectious disorders. The ability of< strong>ureidoisothiazole derivatives to modulate enzyme activity suggests that they could be effective against a wide range of pathological conditions. Further research is needed to fully elucidate their mechanisms of action and to identify new therapeutic applications.
In conclusion, (R)-3-((6,7,8,9-Tetrahydro-5H-benzo7annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide (CAS no 900525-26-0) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical development. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further investigation into drug discovery and molecular interactions. As research continues to uncover new applications for this compound and related derivatives, its importance in modern chemical biology is likely to grow.
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